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Compound of Interest

Compound Name: Tetradecylbenzene

Cat. No.: B074307

Abstract: This technical guide provides an in-depth analysis of the core physicochemical
properties of Tetradecylbenzene (Cz0Hsz4). Designed for researchers, scientists, and
professionals in drug development, this document synthesizes key data from authoritative
sources, offering insights into its chemical identity, thermal and physical characteristics, and
spectroscopic profile. The guide includes detailed experimental protocols and data presented in
accessible formats to support laboratory applications and theoretical investigations. All data
and methodologies are substantiated with citations from peer-reviewed literature and
established chemical databases.

Introduction: Understanding Tetradecylbenzene

Tetradecylbenzene, a member of the linear alkylbenzene (LAB) family, is an organic
compound characterized by a Ci4 alkyl chain attached to a benzene ring. Its amphiphilic
nature, stemming from the combination of a hydrophobic alkyl tail and a hydrophilic aromatic
head, makes it a precursor in the synthesis of linear alkylbenzene sulfonates (LAS), which are
widely used as surfactants in detergents and cleaning products.[1] Beyond its industrial
significance, the well-defined structure of Tetradecylbenzene makes it a valuable subject for
fundamental research in organic chemistry, environmental science, and toxicology. A thorough
understanding of its physicochemical properties is paramount for predicting its behavior in
various matrices, designing new applications, and assessing its environmental fate.
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Chemical Identity and Molecular Structure

The unambiguous identification of a chemical entity is the foundation of any rigorous scientific
investigation. Tetradecylbenzene is cataloged under several identifiers, ensuring its precise
recognition across different databases and regulatory frameworks.

IUPAC Name: Tetradecylbenzene[2]

Synonyms: 1-Phenyltetradecane, n-Tetradecylbenzene[3][4]

CAS Number: 1459-10-5[5]

Molecular Formula: C2o0H34[5]

Canonical SMILES: CCCCCCCCCCCCCCC1=CC=CC=C1[?]

Molecular Structure Visualization

The structural representation of Tetradecylbenzene, highlighting the linear tetradecyl chain
bonded to the phenyl group, is crucial for understanding its chemical reactivity and physical
behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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